Cas no 773134-56-8 (Ethyl 2-chloro-6-fluorobenzoate)

Ethyl 2-chloro-6-fluorobenzoate is a fluorinated benzoate ester with the molecular formula C9H8ClFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring both chloro and fluoro substituents on the aromatic ring, enhances reactivity and selectivity in cross-coupling and substitution reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling and further derivatization. This product is characterized by high purity and stability, making it suitable for demanding synthetic applications. It is commonly employed in the development of active pharmaceutical ingredients (APIs) and fine chemicals requiring precise functionalization.

Ethyl 2-chloro-6-fluorobenzoate structure

773134-56-8 structure

Product Name:Ethyl 2-chloro-6-fluorobenzoate

CAS No:773134-56-8

MF:C₉H₈ClFO₂

MW:202.610025405884

MDL:MFCD06204285

CID:1088807

Update Time:2025-10-08

Ethyl 2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-6-fluorobenzoate
- ethyl 2-chloro-6-fluoro-benzoate
- benzoic acid, 2-chloro-6-fluoro-, ethyl ester
- LogP
- ethyl 2-chloro-6-fluoro-benzoat
- MDL： MFCD06204285
- Inchi： 1S/C9H8ClFO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
- InChI Key： GRVKHBFLUGAABX-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3

Ethyl 2-chloro-6-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097013-5g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	95%	5g	$286.76	2023-09-01
Alichem	A019097013-10g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	95%	10g	$478.38	2023-09-01
Alichem	A019097013-25g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	95%	25g	$919.24	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E857556-1g	ethyl 2-chloro-6-fluoro-benzoat	773134-56-8	≥98%	1g	￥386.00	2022-01-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E99430-1g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	98%	1g	¥592.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E99430-5g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	98%	5g	¥1622.0	2023-09-07
abcr	AB570938-1g	2-Chloro-6-fluorobenzoic acid ethyl ester, 97%; .	773134-56-8	97%	1g	€1338.30	2024-04-16
Aaron	AR00G7PI-100mg	ethyl 2-chloro-6-fluoro-benzoat	773134-56-8	98%	100mg	$14.00	2025-01-24
Aaron	AR00G7PI-250mg	ethyl 2-chloro-6-fluoro-benzoat	773134-56-8	98%	250mg	$23.00	2025-01-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526380-1g	Ethyl 2-chloro-6-fluorobenzoate	773134-56-8	98%	1g	￥579.00	2024-07-28

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Additional information on Ethyl 2-chloro-6-fluorobenzoate

Recent Advances in the Application of Ethyl 2-chloro-6-fluorobenzoate (CAS: 773134-56-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-chloro-6-fluorobenzoate (CAS: 773134-56-8) has emerged as a key synthetic intermediate in pharmaceutical chemistry, particularly in the development of novel bioactive molecules. Recent studies highlight its versatility as a building block for constructing complex heterocyclic systems with potential therapeutic applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into kinase inhibitor scaffolds, showing improved selectivity profiles against cancer-related protein targets.

The compound's unique electronic properties, conferred by the strategic positioning of chloro and fluoro substituents on the aromatic ring, make it particularly valuable for structure-activity relationship (SAR) studies. Research teams at several academic institutions have reported using 773134-56-8 to develop novel antimicrobial agents, with one 2024 publication in Bioorganic & Medicinal Chemistry Letters describing derivatives showing promising activity against drug-resistant Gram-positive bacteria (MIC values ranging from 0.5-2 μg/mL).

Process chemistry innovations have significantly improved the synthetic accessibility of Ethyl 2-chloro-6-fluorobenzoate. A recent patent application (WO2023124567) discloses a continuous flow chemistry approach that achieves >90% yield with excellent purity (>99.5%), addressing previous challenges in large-scale production. This advancement is particularly relevant given the growing interest in fluorinated pharmaceutical compounds, which currently represent approximately 30% of all small molecule drugs in clinical development.

Mechanistic studies have elucidated the compound's reactivity patterns in various transformation reactions. Density functional theory (DFT) calculations published in the Journal of Organic Chemistry (2024) provide detailed insights into the electronic effects governing its participation in palladium-catalyzed cross-coupling reactions, explaining its preferential reactivity at specific positions during complex molecule assembly.

Emerging applications in radiopharmaceutical development have been reported, where 773134-56-8 serves as a precursor for ¹⁸F-labeled PET tracers. A recent preclinical study demonstrated successful incorporation into a novel tau protein imaging agent with improved blood-brain barrier penetration compared to existing diagnostic compounds.

Safety and toxicology profiles continue to be refined through ongoing research. The latest Material Safety Data Sheet (MSDS) updates reflect comprehensive ecotoxicity assessments, confirming the compound's environmental stability and providing guidelines for safe handling in industrial settings. These developments support its growing adoption in green chemistry applications.

Looking forward, the pharmaceutical industry's increasing focus on fluorinated compounds suggests sustained demand for Ethyl 2-chloro-6-fluorobenzoate. Current market analyses project a compound annual growth rate (CAGR) of 6.8% for similar fluorinated intermediates through 2028, driven by continued innovation in CNS drugs and targeted cancer therapies.